![molecular formula C14H23NO5 B6146710 1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid CAS No. 1996808-73-1](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid
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Description
“1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid” is a chemical compound with the CAS Number: 1996808-73-1 . It has a molecular weight of 285.34 . The IUPAC name for this compound is 1-(tert-butoxycarbonyl)-3-(tetrahydro-2H-pyran-4-yl)azetidine-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H23NO5/c1-13(2,3)20-12(18)15-8-14(9-15,11(16)17)10-4-6-19-7-5-10/h10H,4-9H2,1-3H3,(H,16,17) . This code provides a unique representation of the molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 285.34 . Unfortunately, specific physical properties such as melting point, boiling point, and density were not found in the sources I retrieved.Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . A Material Safety Data Sheet (MSDS) is available for more detailed safety information .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid involves the protection of the carboxylic acid group, followed by the formation of the azetidine ring and the introduction of the oxan-4-yl group. The protected carboxylic acid group is then deprotected to yield the final product.", "Starting Materials": [ "3-hydroxyazetidine-3-carboxylic acid", "tert-butyl chloroformate", "4-hydroxytetrahydrofuran", "triethylamine", "dichloromethane", "diisopropylethylamine", "N,N'-dicyclohexylcarbodiimide", "acetic anhydride", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 3-hydroxyazetidine-3-carboxylic acid with tert-butyl chloroformate and triethylamine in dichloromethane to yield the tert-butoxycarbonyl (Boc) protected intermediate.", "Step 2: Formation of the azetidine ring by reacting the Boc-protected intermediate with N,N'-dicyclohexylcarbodiimide and diisopropylethylamine in dichloromethane to yield the Boc-protected azetidine intermediate.", "Step 3: Introduction of the oxan-4-yl group by reacting the Boc-protected azetidine intermediate with 4-hydroxytetrahydrofuran and triethylamine in dichloromethane to yield the Boc-protected azetidine-oxan-4-yl intermediate.", "Step 4: Deprotection of the Boc group by reacting the Boc-protected azetidine-oxan-4-yl intermediate with acetic anhydride and sodium bicarbonate in water to yield the final product, 1-[(tert-butoxy)carbonyl]-3-(oxan-4-yl)azetidine-3-carboxylic acid." ] } | |
CAS RN |
1996808-73-1 |
Molecular Formula |
C14H23NO5 |
Molecular Weight |
285.3 |
Purity |
95 |
Origin of Product |
United States |
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